Cas no 1705847-05-7 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide
• CAS No: 1705847-05-7
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6333264
• PubChem ID: 90597809
• Update Time: 2025-05-19

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6448-1884
• N-[1-(oxan-4-yl)pyrazol-4-yl]oxolane-3-carboxamide
• 1705847-05-7
• AKOS024890343
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]oxolane-3-carboxamide
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide

• Inchi： 1S/C13H19N3O3/c17-13(10-1-4-19-9-10)15-11-7-14-16(8-11)12-2-5-18-6-3-12/h7-8,10,12H,1-6,9H2,(H,15,17)
• InChI Key： FSSPNKINGMBYFN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(C1COCC1)=O

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide

Professional Introduction to N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide (CAS No. 1705847-05-7)

N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1705847-05-7, represents a novel molecular scaffold with potential applications in drug discovery and development. The intricate structure of this molecule, featuring a tetrahydrofuran moiety linked to a pyrazole ring, makes it a subject of interest for researchers exploring new chemical entities with therapeutic properties.

The chemical structure of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide is characterized by its dual functional groups: the tetrahydrofuran ring and the pyrazole ring. These structural elements contribute to the compound's unique physicochemical properties, including solubility, stability, and bioavailability. The tetrahydrofuran ring, in particular, is known for its ability to enhance the metabolic stability of molecules, making it a valuable component in drug design. Meanwhile, the pyrazole ring is a well-documented pharmacophore that has been extensively studied for its role in various biological processes.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the synergistic effects of multiple pharmacophores. N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide exemplifies this trend, as it combines two distinct structural motifs that are known to interact favorably with biological targets. This compound has been explored in several preclinical studies as a potential candidate for treating various diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)tetrahydrofuran-3-carboxamide is its potential to modulate multiple biological pathways simultaneously. The pyrazole ring, for instance, has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, the tetrahydrofuran moiety has been associated with enhanced blood-brain barrier penetration, which could be beneficial for developing treatments for central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-ylltetrahydrofuran)-3-carboxamide interacts with biological targets. These studies have revealed that the compound can bind to specific receptors and enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Furthermore, the use of high-throughput screening technologies has allowed researchers to rapidly assess the biological activity of this molecule across a wide range of targets.

The synthesis of N-(1-(tetrahydro--2H-pyran--4--yl)-1H--pyrazol--4--yl)tetra--hy--drofur--an--3--carboxamide presents several challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it possible to produce this compound in high yields and purity. These advancements have opened up new avenues for exploring its pharmacological potential and have encouraged researchers to undertake more extensive studies on its biological activity.

In conclusion, N-(1-(tetrahy--dro--2H--pyran--4--yl-1H-pyrazol--4--yl)tetrahy--drofur--an)--3-carboxamide (CAS No. 1705847---05---7) is a promising molecular entity with significant therapeutic potential. Its unique structural features and ability to modulate multiple biological pathways make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the discovery and development of new drugs for various diseases.